Cas no 2229588-93-4 (4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol)

• Product Name: 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol
• CAS No: 2229588-93-4
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 6355531
• PubChem ID: 165945378
• Update Time: 2025-10-19

4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol
• EN300-1934429
• 2229588-93-4

• Inchi： 1S/C12H13BrO2/c1-5-12(2,3)9-6-8(13)7-10(15-4)11(9)14/h1,6-7,14H,2-4H3
• InChI Key： PPJBFGYSFZRHMA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C#C)(C)C)O)OC

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol

Recent Advances in the Study of 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol (CAS: 2229588-93-4)

The compound 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol (CAS: 2229588-93-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol, emphasizing its efficient preparation through palladium-catalyzed coupling reactions. The compound's bromophenol core, coupled with the methoxy and alkyne substituents, provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades, although further mechanistic studies are required to fully elucidate its pharmacological profile.

Additionally, this compound has shown promise as an antimicrobial agent. Recent screenings against a panel of Gram-positive and Gram-negative bacteria revealed its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, suggesting potential applications in addressing antibiotic-resistant infections. The presence of the bromine atom and the alkyne moiety is believed to contribute to its antimicrobial properties by disrupting bacterial cell membranes and inhibiting essential enzymatic processes.

From a structural perspective, computational modeling and X-ray crystallography studies have provided insights into the compound's conformational stability and interactions with biological targets. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity. For instance, modifications at the alkyne position have been explored to improve bioavailability and reduce off-target effects.

Despite these promising results, challenges remain in the development of 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on optimizing the compound's pharmacokinetic properties by introducing hydrophilic groups or prodrug strategies.

In conclusion, 4-bromo-2-methoxy-6-(2-methylbut-3-yn-2-yl)phenol represents a compelling candidate for further investigation in drug discovery. Its multifaceted biological activities and synthetic accessibility position it as a valuable tool for both academic research and industrial applications. Future studies should prioritize in vivo evaluations and the exploration of its therapeutic potential in combination with existing treatments.